Cas no 1806995-39-0 (5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806995-39-0
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4860194
• Update Time: 2025-07-23

5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-1-4-5(10)3-14-6(2-13)7(4)8(11)12/h3,8H,1H2
• InChI Key： SSGCZKSKPFIISR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(F)F)=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine

Professional Introduction to 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806995-39-0)

5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine, with the CAS number 1806995-39-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structural features of 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine make it a versatile intermediate in synthetic chemistry. The presence of multiple functional groups, including bromo, cyano, and difluoromethyl substituents, provides numerous opportunities for further chemical modifications. These modifications can lead to the synthesis of novel compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The bromo and bromomethyl groups in this compound are particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are commonly used in the construction of complex molecular architectures. These reactions enable the introduction of additional functional groups or aromatic rings, thereby expanding the chemical space for drug discovery.

The cyano group in 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine also plays a crucial role in its reactivity. Cyano groups can participate in various transformations, including nucleophilic additions and metal-catalyzed reactions, making them valuable tools for medicinal chemists. Furthermore, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

Recent studies have highlighted the importance of pyridine derivatives in the development of therapeutic agents. For instance, pyridine-based compounds have shown promising activity against various diseases, including cancer, infectious diseases, and neurological disorders. The structural diversity and functional flexibility of these compounds make them attractive candidates for further investigation.

The synthesis of 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve the desired product with minimal side reactions.

In addition to its synthetic utility, this compound has also been explored in various biological assays to evaluate its pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings underscore the potential of 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine as a lead compound for further drug development.

The use of computational methods has also been instrumental in understanding the structure-activity relationships (SAR) of pyridine derivatives. Molecular modeling techniques can predict the binding modes of these compounds with biological targets, providing valuable insights into their mechanism of action. This information can guide the design of more potent and selective therapeutic agents.

The growing demand for innovative pharmaceuticals has driven significant investment in research and development within the chemical biology sector. Compounds like 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine represent a critical resource for medicinal chemists seeking to develop new treatments for unmet medical needs. The combination of synthetic accessibility and biological activity makes this compound a promising candidate for further exploration.

In conclusion, 5-Bromo-4-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1806995-39-0) is a multifunctional organic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in drug discovery efforts.